Cas no 876132-77-3 (3-Bromo-5-trifluoromethylbenzaldehyde oxime)

• Product Name: 3-Bromo-5-trifluoromethylbenzaldehyde oxime
• CAS No: 876132-77-3
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD09475833
• CID: 709885
• PubChem ID: 16655528
• Update Time: 2025-04-19

3-Bromo-5-trifluoromethylbenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)benzaldehyde oxime
• 3-Bromo-5-trifluoromethylbenzaldehyde oxime
• Benzaldehyde,3-bromo-5-(trifluoromethyl)-, oxime
• E90211
• (1E)-3-bromo-5-(trifluoromethyl)benzaldehyde oxime
• 876132-77-3
• 3-Bromo-5-(trifluoromethyl)benzaldehydeoxime
• A842292
• CS-0195142
• (NE)-N-[[3-bromo-5-(trifluoromethyl)phenyl]methylidene]hydroxylamine
• BS-24105
• AKOS015834611

• MDL： MFCD09475833
• Inchi： 1S/C8H5BrF3NO/c9-7-2-5(4-13-14)1-6(3-7)8(10,11)12/h1-4,14H/b13-4+
• InChI Key： IHTCFZSIRFGSFD-YIXHJXPBSA-N
• SMILES： BrC1C=C(/C=N/O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 266.95100
• Monoisotopic Mass: 266.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.65
• Boiling Point: 258.3°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.512
• PSA: 32.59000
• LogP: 3.27600

3-Bromo-5-trifluoromethylbenzaldehyde oxime Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes